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CAS No.: 945614-12-0

Cat. No.: S548116

Pexmetinib Handling & Storage FAQ

Q: What are the basic storage conditions for pexmetinib? A: Store the solid (powder) form at -20°C.
Once dissolved in DMSO, store the stock solution at -80°C for long-term storage (up to 6 months) or at

-20°C for short-term storage (up to 1 month) [1].

Q: How do I prepare a stock solution of pexmetinib? A: Pexmetinib is soluble in DMSO. A typical stock
concentration is 100 mg/mL (approximately 179.65 mM) [2]. The solution should be prepared freshly and

used promptly, as moisture-absorbing DMSO can reduce solubility over time [2].

Q: What is the solubility of pexmetinib in common solvents? A: The solubility of pexmetinib is as
follows [2] [1]:

Solvent Solubility

DMSO > 100 mg/mL (~179.65 mM) [2] / = 125 mg/mL [1]
Ethanol 100 mg/mL [2]

Water Insoluble [2]

Q: What formulations are recommended for in vivo studies? A: Below are two validated formulations for

animal studies. It is recommended to use the solution immediately after preparation [2].
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Formulation Composition Final Concentration
Clear Solution 5% DMSO + 40% PEG300 + 5% Tween-80 + 50% 5.000 mg/mL (8.98 mM)
1 ddH20 [2]

Clear Solution 5% DMSO + 95% Corn QOil 0.830 mg/mL (1.49 mM)
2 [2]

For a homogeneous suspension, you can also use CMC-Na to achieve a concentration of 25 mg/mL [2].

Experimental Protocols

Protocol 1: Preparing a Working Solution for Cell-Based Assays This method is for preparing a clear

solution suitable for cell culture work [1].

¢ Prepare DMSO Stock: Dissolve pexmetinib powder in pure, dry DMSO to create a concentrated
stock solution (e.g., 20-100 mg/mL).

¢ Dilute in Buffer: Sequentially dilute the DMSO stock into your aqueous cell culture medium or buffer.
A typical working formulation is:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

¢ Mix Thoroughly: Ensure the solution is mixed well and is clear before adding to cells. If precipitation
occurs, gentle warming or brief sonication may help.

[¢]

[¢]

[e]

[e]

Protocol 2: Preparing a Formulation for Oral Administration in Mice This protocol is for preparing a

solution for oral gavage (p.o.) studies [2].

e Clarify DMSO: Add 50 pL of a 100 mg/mL DMSO stock solution to 400 yL of PEG300. Mix until clear.

¢ Add Surfactant: Add 50 pL of Tween-80 to the above mixture and mix evenly.

¢ Adjust Volume: Add 500 uL of double-distilled water (ddH20) to bring the total volume to 1 mL. The
final concentration will be 5 mg/mL.

e Administer Immediately: The mixed solution should be used immediately for optimal results and
stability. A standard dosage used in established xenograft models is 25-30 mg/kg, administered
orally [2].
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Storage and Handling Workflow

The following diagram outlines the key decision points for storing and handling pexmetinib based on your

experimental needs:
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Pexmetinib Handling Workflow

Pexmetinib Sample

Store Solid Powder at -20°C

Is the sample for
in vitro or in vivo use?

( In Vitro Application ) ( In Vivo Application )

Prepare Stock in DMSO

(100 mg/mL)

Store at -80°C (6 months)
or -20°C (1 month)

Use Protocol 1: Use Protocol 2:

Dilute in Aqueous Buffer Prepare for Oral Gavage

Use Prepared Solution
Immediately

Click to download full resolution via product page
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Troubleshooting Guide

Issue Possible Cause Suggested Solution

Precipitation in Moisture absorption Use fresh, dry DMSO. Gently warm and sonicate to re-
stock solution by DMSO dissolve [2].

Precipitation in Rapid Add the DMSO stock to the aqueous solution slowly
aqueous buffer dilution/instability while vortexing. Use co-solvents like PEG300 [2] [1].

Inconsistent in vivo  Formulation instability =~ Use the formulation immediately after preparation; do
results not store for long periods. Verify homogeneity of
suspensions [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548116?utm_src=pdf-bulk
https://www.smolecule.com/products/s548116?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

